7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone
Overview
Description
7,9,12,14,24,26,29,31-Octaazaheptacyclo(30222(3,6)2(9,12)2(15,18)2(20,23)2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone is a highly complex organic compound characterized by its intricate structure and multiple functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone typically involves multi-step organic synthesis techniques. The process may include cyclization reactions, amination, and various condensation reactions under controlled conditions. Specific reagents and catalysts are often required to achieve the desired product with high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to ensure efficient production. Purification techniques, including chromatography and crystallization, are employed to isolate the final product.
Chemical Reactions Analysis
Types of Reactions
7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone can undergo various chemical reactions, including:
Oxidation: The compound may be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.
Scientific Research Applications
7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex molecules and materials.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.
Industry: Utilized in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism of action of 7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. Detailed studies on its binding affinity, specificity, and downstream signaling pathways are essential to understand its mechanism of action.
Comparison with Similar Compounds
Similar Compounds
7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone: A similar compound with slight variations in its structure or functional groups.
Other Polycyclic Compounds: Compounds with multiple fused rings and similar functional groups.
Uniqueness
The uniqueness of 7,9,12,14,24,26,29,31-Octaazaheptacyclo(30222(3,6)2(9,12)2(15,18)2(20,23)2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone lies in its specific arrangement of atoms and functional groups, which confer distinct chemical and biological properties
Properties
CAS No. |
6277-09-4 |
|---|---|
Molecular Formula |
C38H40N8O4 |
Molecular Weight |
672.8 g/mol |
IUPAC Name |
7,9,12,14,24,26,29,31-octazaheptacyclo[30.2.2.23,6.29,12.215,18.220,23.226,29]hexatetraconta-1(34),3(46),4,6(45),15(42),16,18(41),20,22,32,35,39-dodecaene-8,13,25,30-tetrone |
InChI |
InChI=1S/C38H40N8O4/c47-35-39-31-9-1-27(2-10-31)25-28-3-11-32(12-4-28)40-36(48)45-21-23-46(24-22-45)38(50)42-34-15-7-30(8-16-34)26-29-5-13-33(14-6-29)41-37(49)44-19-17-43(35)18-20-44/h1-16H,17-26H2,(H,39,47)(H,40,48)(H,41,49)(H,42,50) |
InChI Key |
KAPMRRMULVSKBS-UHFFFAOYSA-N |
Canonical SMILES |
C1CN2CCN1C(=O)NC3=CC=C(CC4=CC=C(C=C4)NC(=O)N5CCN(CC5)C(=O)NC6=CC=C(CC7=CC=C(C=C7)NC2=O)C=C6)C=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(8-methyl-4a,8,9,9a-tetrahydro-4H-[1,3]dioxino[5,4-d][1,3]dioxepin-9-yl) 4-methylbenzenesulfonate](/img/structure/B12801104.png)
